![molecular formula C8H8F3NO2S2 B6167320 4-methyl-N-[(trifluoromethyl)sulfanyl]benzene-1-sulfonamide CAS No. 1045822-03-4](/img/no-structure.png)
4-methyl-N-[(trifluoromethyl)sulfanyl]benzene-1-sulfonamide
Overview
Description
4-Methyl-N-[(trifluoromethyl)sulfanyl]benzene-1-sulfonamide, commonly referred to as 4-MTSB, is an organic compound that is used as a reagent in organic synthesis. It is a versatile reagent that exhibits a wide range of reactivity and is used in a variety of organic synthesis reactions. 4-MTSB has been used in the preparation of a variety of compounds, including pharmaceuticals, natural products, and other bioactive molecules. It has also been used in the synthesis of polymers, dyes, and other materials.
Scientific Research Applications
4-MTSB has a wide range of applications in scientific research. It has been used in the synthesis of a variety of compounds, including pharmaceuticals, natural products, and other bioactive molecules. It has also been used in the synthesis of polymers, dyes, and other materials. 4-MTSB has also been used in the synthesis of a number of organometallic compounds and in the development of new catalytic systems. Additionally, it has been used in the synthesis of peptides and other biomolecules.
Mechanism of Action
4-MTSB is a versatile reagent that exhibits a wide range of reactivity. It is an electrophilic reagent that can react with a variety of nucleophiles, including alcohols, amines, and carboxylic acids. The reaction of 4-MTSB with a nucleophile is typically a substitution reaction, in which the trifluoromethanesulfonate group of 4-MTSB is replaced with the nucleophile.
Biochemical and Physiological Effects
4-MTSB has been used in the synthesis of a variety of compounds, including pharmaceuticals, natural products, and other bioactive molecules. However, it is not known to have any direct biochemical or physiological effects.
Advantages and Limitations for Lab Experiments
4-MTSB is a versatile reagent that exhibits a wide range of reactivity and is used in a variety of organic synthesis reactions. It is relatively inexpensive and easy to use, making it a useful reagent for laboratory experiments. However, it is also highly reactive and can be hazardous if not handled properly.
Future Directions
The future of 4-MTSB lies in its potential applications in the synthesis of a variety of compounds, including pharmaceuticals, natural products, and other bioactive molecules. It could also be used in the synthesis of polymers, dyes, and other materials. Additionally, it could be used in the development of new catalytic systems and in the synthesis of peptides and other biomolecules. Finally, it could be used in the development of new methods for the synthesis of complex organic molecules.
Synthesis Methods
4-MTSB is synthesized using a two-step process. The first step involves the reaction of 4-methylbenzenesulfonyl chloride with trifluoromethanesulfonic anhydride in an aqueous solution. This reaction produces 4-methylbenzenesulfonyl trifluoromethanesulfonate, which is then reacted with sodium hydroxide in the second step. This reaction results in the formation of 4-methyl-N-[(trifluoromethyl)sulfanyl]benzene-1-sulfonamide.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-methyl-N-[(trifluoromethyl)sulfanyl]benzene-1-sulfonamide involves the reaction of 4-methylbenzenesulfonyl chloride with trifluoromethanesulfenyl chloride, followed by reaction with ammonia to form the final product.", "Starting Materials": [ "4-methylbenzenesulfonyl chloride", "trifluoromethanesulfenyl chloride", "ammonia" ], "Reaction": [ "Step 1: 4-methylbenzenesulfonyl chloride is reacted with trifluoromethanesulfenyl chloride in the presence of a base such as triethylamine to form 4-methyl-N-(trifluoromethylsulfonyl)benzenesulfonamide.", "Step 2: The intermediate product from step 1 is then reacted with ammonia in the presence of a base such as sodium hydroxide to form the final product, 4-methyl-N-[(trifluoromethyl)sulfanyl]benzene-1-sulfonamide." ] } | |
CAS RN |
1045822-03-4 |
Product Name |
4-methyl-N-[(trifluoromethyl)sulfanyl]benzene-1-sulfonamide |
Molecular Formula |
C8H8F3NO2S2 |
Molecular Weight |
271.3 |
Purity |
95 |
Origin of Product |
United States |
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